Cas no 1264045-55-7 (1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264045-55-7
• MF: C₁₅H₁₇ClN₂O₄
• MW: 324.759483098984
• CID: 4692314
• Update Time: 2025-07-18

1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H17ClN2O4/c1-4-22-13(19)11-8-15(3,14(20)21)18(17-11)12-7-10(16)6-5-9(12)2/h5-7H,4,8H2,1-3H3,(H,20,21)
• InChI Key： JNCJXUFTIPFWKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C(C(=O)O)(C)CC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 496
• Topological Polar Surface Area: 79.2

Additional information on 1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS: 1264045-55-7)

The compound 1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS: 1264045-55-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazole derivative is being investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer agents. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of this compound, highlighting its high yield and purity under specific catalytic conditions. The research team employed NMR spectroscopy and X-ray crystallography to confirm the compound's structure, revealing unique conformational properties that may contribute to its biological activity. Furthermore, in vitro assays demonstrated promising inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential as a non-steroidal anti-inflammatory drug (NSAID) candidate.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of this pyrazole derivative. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and colon cancer cells. Mechanistic studies indicated that it induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These findings position it as a promising lead compound for further development in oncology.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, prompting ongoing research into prodrug formulations and structural modifications. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its progression toward clinical trials.

In conclusion, 1-(5-Chloro-2-methylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid represents a versatile scaffold with significant therapeutic potential. Continued research into its pharmacological profile and optimization of its drug-like properties will be critical for its future applications in medicine.